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Introduction: The term "ammonium molybdate" can encompass several chemical species, with
the most common and industrially significant being Ammonium Heptamolybdate Tetrahydrate,
often referred to as ammonium paramolybdate.[1][2] Its precise stoichiometry is represented by
the chemical formula (NH4)sM07024-4H20.[3] This guide will focus on the detailed
stoichiometry, synthesis, and characterization of this prominent member of the ammonium
molybdate family, while also touching upon other related ammonium polymolybdates.

Stoichiometry and Structure

The stoichiometry of ammonium heptamolybdate tetrahydrate reveals a complex ionic
structure. The compound is composed of six ammonium cations (NHa*), one heptamolybdate
anion ([M07024]%7), and four molecules of water of hydration.[1]

Structural Details: The heptamolybdate anion consists of seven molybdenum atoms, each
octahedrally coordinated by oxygen atoms.[1] These octahedra are linked through shared
edges and vertices. The structure contains terminal, doubly bridging, and triply bridging oxide
ligands.[1]

Quantitative Data Summary:
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Property Value Reference
Chemical Formula (NH4)6M07024:4H20 [3]
Molar Mass 1235.86 g/mol [1]
Molybdenum Content ~54.3% [3]
Crystal System Monoclinic [4]
Space Group P2i/c [4]
Density 2.498 g/cm3 [1]
Elemental Composition:
. . Mass

Element Symbol Atomic Weight  Number of Percentage

(g/mol) Atoms (%)
Molybdenum Mo 95.94 7 54.35
Oxygen O 15.999 28 36.40
Nitrogen N 14.007 6 6.80
Hydrogen H 1.008 32 2.45

Experimental Protocols

2.1. Synthesis of Ammonium Heptamolybdate Tetrahydrate

A common laboratory-scale synthesis involves the dissolution of molybdenum trioxide in an

excess of agueous ammonia.[1][5]

Protocol:

¢ Dissolution: Dissolve molybdenum trioxide (MoOs) in an excess of aqueous ammonia

solution. The reaction proceeds until the MoOs is fully dissolved, forming a clear solution.
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o Evaporation: Allow the solution to evaporate slowly at room temperature. As the ammonia
evaporates, the pH of the solution decreases.

o Crystallization: Six-sided transparent prisms of ammonium heptamolybdate tetrahydrate will
crystallize from the solution.[1]

« Isolation: The crystals can be isolated by filtration and washed with cold deionized water.

Commercial Production: On a larger scale, a high-purity ammonium heptamolybdate is often
produced by dissolving high-purity molybdenum trioxide in ammonium hydroxide to create a
saturated solution at an elevated temperature (e.g., 55°C).[6] Subsequent cooling of the
solution induces the precipitation of ammonium heptamolybdate crystals.[6]

2.2. Thermal Decomposition Analysis

The thermal decomposition of ammonium heptamolybdate is a complex, multi-step process.[7]
[8] The final product depends on the atmosphere under which the decomposition is carried out.

[°]
General Protocol for Thermogravimetric Analysis (TGA):

o Sample Preparation: Place a known mass of ammonium heptamolybdate tetrahydrate into a
TGA sample pan.

 Instrument Setup: Place the pan in the TGA furnace.

e Heating Program: Heat the sample at a controlled rate (e.g., 10 °C/min) under a specific
atmosphere (e.g., nitrogen, air, or helium).

» Data Collection: Record the mass loss as a function of temperature.

Expected Results: The decomposition typically proceeds through several stages, involving the
loss of water of hydration, followed by the evolution of ammonia and water, leading to the
formation of various intermediate ammonium polymolybdates and ultimately molybdenum
trioxide (MoOs) in an oxidizing atmosphere.[7][8]

Signaling Pathways and Logical Relationships
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Thermal Decomposition Pathway of Ammonium Heptamolybdate Tetrahydrate:

The thermal decomposition of (NH4)sM07024-4H20 is a stepwise process involving several
intermediates. The exact pathway can vary depending on conditions such as heating rate and
atmosphere. A generalized pathway is depicted below.[7]

~110-150°C ~150-220°C

(NH4)6M07024-4H20 -4H20, -2NHs (NH4)aMos017 -2NHs, -H20 (NH4)2Mo04013 ~220-300°C

Intermediate Polymolybdates >300°C

Click to download full resolution via product page

Caption: Generalized thermal decomposition pathway of ammonium heptamolybdate
tetrahydrate.

Synthesis Workflow:

The synthesis of ammonium heptamolybdate from molybdenum trioxide follows a
straightforward logical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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